Cas no 87549-39-1 (Fenoldopam 8-Sulfate)

• Product Name: Fenoldopam 8-Sulfate
• CAS No: 87549-39-1
• MF: C₁₆H₁₆ClNO₆S
• MW: 385.81934261322
• CID: 1906603
• PubChem ID: 159097
• Update Time: 2025-10-29

Fenoldopam 8-Sulfate Chemical and Physical Properties

Names and Identifiers

• 9-chloro-8-hydroxy-5-(4-hydroxyphenyl)-2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl hydrogen sulfate
• [9-chloro-8-hydroxy-5-(4-hydroxyphenyl)-2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl] hydrogen sulfate
• Fenoldopam 8-sulfate
• 1H-3-Benzazepine-7,8-diol, 6-chloro-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-, 8-(hydrogen sulfate)
• DTXSID401007629
• SKF 87782;
• 87549-39-1
• Fenoldopam 8-Sulfate

• Inchi： 1S/C16H16ClNO6S/c17-15-11-5-6-18-8-13(9-1-3-10(19)4-2-9)12(11)7-14(16(15)20)24-25(21,22)23/h1-4,7,13,18-20H,5-6,8H2,(H,21,22,23)
• InChI Key： KIMBJLCPZPHHRD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1CCNCC2C1C=CC(=CC=1)O)OS(=O)(=O)O)O

Computed Properties

• Exact Mass: 385.0386861Da
• Monoisotopic Mass: 385.0386861Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 124Ų

Additional information on Fenoldopam 8-Sulfate

Fenoldopam 8-Sulfate: A Comprehensive Overview

Fenoldopam 8-sulfate, also known by its CAS number 87549-39-1, is a pharmacologically active compound that has garnered significant attention in the field of cardiovascular research. This compound is a derivative of fenoldopam, a selective dopamine D1 receptor agonist, and is widely studied for its potential therapeutic applications in the management of hypertension and other cardiovascular conditions. The addition of the sulfate group in fenoldopam 8-sulfate enhances its pharmacokinetic properties, making it a promising candidate for clinical use.

The chemical structure of fenoldopam 8-sulfate is characterized by a benzene ring with a hydroxyl group at position 3 and an aminoethyl group at position 4. The sulfate group is attached to the hydroxyl group at position 8, which is crucial for its solubility and bioavailability. This structural modification ensures that fenoldopam 8-sulfate can effectively cross cellular membranes and bind to dopamine receptors, thereby exerting its therapeutic effects.

Recent studies have highlighted the role of fenoldopam 8-sulfate in modulating intracellular signaling pathways. By activating dopamine D1 receptors, this compound promotes vasodilation and reduces peripheral vascular resistance, which are critical mechanisms for lowering blood pressure. Preclinical research has demonstrated that fenoldopam 8-sulfate exhibits potent antihypertensive effects in animal models, with minimal adverse effects on heart rate or renal function.

One of the most notable advancements in fenoldopam 8-sulfate research is its application in the treatment of resistant hypertension. Clinical trials have shown that this compound can effectively lower blood pressure in patients who do not respond adequately to conventional antihypertensive therapies. Its ability to selectively target dopamine receptors makes it a unique option in the management of this challenging condition.

In addition to its antihypertensive effects, fenoldopam 8-sulfate has been investigated for its potential role in protecting against ischemic heart disease. Studies have shown that this compound can improve coronary blood flow and reduce myocardial ischemia reperfusion injury, making it a promising agent for cardioprotection.

The synthesis of fenoldopam 8-sulfate involves a multi-step process that includes the oxidation of an appropriate precursor followed by sulfation. Researchers have optimized this process to improve yield and purity, ensuring that the compound meets pharmaceutical standards. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the identity and quality of fenoldopam 8-sulfate.

From a pharmacokinetic perspective, fenoldopam 8-sulfate demonstrates favorable absorption and distribution properties. Oral administration results in rapid absorption, with peak plasma concentrations achieved within one hour. The compound has a moderate half-life, allowing for once-daily dosing in clinical settings. Its metabolism primarily occurs via hepatic pathways, with minimal risk of drug-drug interactions.

Toxicological studies have revealed that fenoldopam 8-sulfate has a wide safety margin. Acute and chronic toxicity tests indicate that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings further support its potential as a safe and effective therapeutic agent.

Looking ahead, ongoing research is focused on exploring the long-term efficacy and safety of fenoldopam 8-sulfate in large-scale clinical trials. Investigators are also investigating its potential applications in other cardiovascular conditions, such as heart failure and pulmonary hypertension. The development of sustained-release formulations could further enhance its therapeutic profile by improving patient compliance.

In conclusion, fenoldopam 8-sulfate represents a significant advancement in the field of cardiovascular pharmacology. Its unique mechanism of action, coupled with favorable pharmacokinetic properties, positions it as a promising candidate for the treatment of hypertension and related conditions. As research continues to uncover new insights into its therapeutic potential, fenoldopam 8-sulfate holds the promise of becoming an integral component of modern cardiovascular therapy.